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Reaction Overview and Properties

The reaction between tin(IV) fluoride (SnF₄, tetrafluorostannane) and antimony pentafluoride (SbF₅)

yields a fluoroantimonate salt [1]:

SnF₄ + SbF₅ → SnSbF₆

This reaction is driven by the strong affinity of antimony pentafluoride for fluoride ions (F⁻) [2]. The

product, likely tin hexafluoroantimonate, incorporates the hexafluoroantimonate ion ([SbF₆]⁻), which is a

weakly coordinating anion useful in catalysis and for stabilizing reactive cationic species [2] [3].

Critical Safety and Handling Information

Working with these reagents requires extreme caution due to their high hazards:

Compound Primary Hazards Key Safety Precautions

| Antimony Pentafluoride (SbF₅) | • Extremely toxic & corrosive [2] • Reacts violently with water,

releasing toxic HF [2] • Strong oxidizing agent [2] | • Use sealed apparatus in a certified fume hood [2] •
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Wear appropriate PPE (acid-resistant gloves, face shield) [2] • Have emergency protocols for HF exposure

[2] | | Tetrafluorostannane (SnF₄) | • Harmful if swallowed, in contact with skin, or inhaled [1] • Causes

severe skin burns and eye damage [1] | • Avoid contact and inhalation [1] | | Hydrogen Fluoride (HF) | •

Highly toxic and corrosive [2] | • Assume HF generation in any hydrolysis event [2] |

Proposed Experimental Workflow

The diagram below outlines the general workflow for this reaction, synthesized from the available

information on handling and purifying these compounds.
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Start Reaction Setup

Prepare and Purify Reagents

Purify SbF₅ via distillation
(b.p. 149-153 °C)  [4] [5]

Handle SbF₅ under dry
inert atmosphere (e.g., N₂)

Use SbF₅ in solution if needed
(e.g., in SO₂ClF or HFC-236cb)  [5]

Combine Reagents for Reaction

Stoichiometry: SnF₄ + SbF₅ → SnSbF₆

Purify and Isolate Product

Characterize Final Product

Use ¹⁹F NMR to confirm identity
and check for impurities  [6]
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Analytical Characterization Guidance

To verify the success of the reaction and the purity of the product, ¹⁹F NMR spectroscopy is a highly

recommended technique [6]. This method is particularly useful for detecting common impurities in SbF₅-

based systems, such as hydrogen fluoride (HF) or the hexafluoroantimonate ion ([SbF₆]⁻) [6].

Research and Protocol Development Notes

The search results lack specific details for this reaction, such as exact solvents, temperatures, concentrations,

reaction times, and workup procedures. Developing a detailed protocol would require consulting specialized

literature.

Solvent Selection: The reaction likely requires an aprotic solvent that can dissolve SbF₅ without

reacting with it. Potential candidates mentioned in the context of SbF₅ chemistry include sulfuryl
chlorofluoride (SO₂ClF) or certain hydrofluorocarbons (HFCs) like HFC-236cb (CF₃CF₂CH₂F) [5].

Information Gaps: Key parameters for a complete protocol are unavailable, including the reaction's
stoichiometric ratio, temperature, duration, and product isolation methods like precipitation or

crystallization.

Suggested Research Directions

To proceed with your work, I suggest:

Consulting specialized fluorine chemistry journals (e.g., Journal of Fluorine Chemistry) and

advanced synthetic inorganic chemistry textbooks for deeper insights into similar synthetic
procedures.

Replicating analogous syntheses of other metal fluoroantimonates, which may provide a practical
template for synthesizing SnSbF₆.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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